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Compound of Interest

Compound Name: Valerianol

Cat. No.: B1241482 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for handling Valerianol, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans. While specific safety data for

pure Valerianol is limited, this guidance is based on the safety data sheets (SDS) for Valerian

essential oil, which contains Valerianol. Always consult the specific SDS for the exact material

you are using.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure and ensure personal safety when handling

Valerianol. The following table summarizes the recommended PPE based on available safety

data for Valerian oil.[1][2][3][4][5]
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash-prone activities.[1][3]

Must comply with standard

EN166.[3]

Hands Chemical-resistant gloves.

The specific glove material

should be selected based on

breakthrough time and

permeation rate for the

chemicals being handled.

Body

Protective clothing, such as a

lab coat. For larger quantities

or splash risks, an apron or

coveralls may be required.[1]

[3][6]

Wear appropriate clothing to

prevent any possibility of skin

contact.[3]

Respiratory

Generally not required with

adequate ventilation. If

ventilation is insufficient, a

suitable respirator must be

used.[1]

In case of insufficient

ventilation, wear suitable

respiratory equipment.[5]

Feet Closed-toe shoes.
Open-toed footwear is

prohibited in the laboratory.[7]

Hazard Identification and Safety Precautions
The following table summarizes the hazard classifications for Valerian essential oil, which

should be considered when handling Valerianol.
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Hazard Class Hazard Statement

Flammable Liquid Flammable liquid and vapor.[2][3][4][5]

Skin Corrosion/Irritation
Causes skin irritation. May cause an allergic

skin reaction.[2][4][5]

Eye Damage/Irritation Causes serious eye irritation.[2][4][8]

Aspiration Hazard May be fatal if swallowed and enters airways.[4]

Aquatic Hazard
Toxic to aquatic life with long-lasting effects.[2]

[4][5][8]

General Safety Precautions:

Work in a well-ventilated area.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][10]

Avoid breathing vapors or spray.[2][9]

Avoid contact with skin and eyes.[2][9]

Wash hands thoroughly after handling.[1][8]

Do not eat, drink, or smoke in the work area.[9]

Procedural Workflow for Handling Valerianol
The following diagram outlines the standard operational workflow for handling Valerianol in a

laboratory setting, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.nhrorganicoils.com/uploads/20200909144141e_Valerian_SDS.pdf
https://www.amphora-aromatics.com/images/product/141%20Valerian%20Root%20-%20SDS%20-%20Version%203%20.pdf
https://docs.newdirectionsaromatics.com/msds/MSDS_ValerianRootEssentialOil.pdf
https://www.rainbowkingdom.co.uk/pdf/I/E/IE093/Valerian%20Essential%20Oil%20-%20CLP%20Safety%20Data%20Sheet.pdf
https://www.nhrorganicoils.com/uploads/20200909144141e_Valerian_SDS.pdf
https://docs.newdirectionsaromatics.com/msds/MSDS_ValerianRootEssentialOil.pdf
https://www.rainbowkingdom.co.uk/pdf/I/E/IE093/Valerian%20Essential%20Oil%20-%20CLP%20Safety%20Data%20Sheet.pdf
https://www.nhrorganicoils.com/uploads/20200909144141e_Valerian_SDS.pdf
https://docs.newdirectionsaromatics.com/msds/MSDS_ValerianRootEssentialOil.pdf
https://www.vigon.com/product/valerian-root-oil/?doc=MSDS/509199_vigon_sds_us_english.pdf&namee=ValerianRootOilSDS
https://docs.newdirectionsaromatics.com/msds/MSDS_ValerianRootEssentialOil.pdf
https://www.nhrorganicoils.com/uploads/20200909144141e_Valerian_SDS.pdf
https://docs.newdirectionsaromatics.com/msds/MSDS_ValerianRootEssentialOil.pdf
https://www.rainbowkingdom.co.uk/pdf/I/E/IE093/Valerian%20Essential%20Oil%20-%20CLP%20Safety%20Data%20Sheet.pdf
https://www.vigon.com/product/valerian-root-oil/?doc=MSDS/509199_vigon_sds_us_english.pdf&namee=ValerianRootOilSDS
https://www.carlroth.com/medias/SDB-6588-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDU0ODV8YXBwbGljYXRpb24vcGRmfGFEaGhMMmczTkM4NU1UZ3dOemczTURRNE5EYzRMMU5FUWw4Mk5UZzRYMGRDWDBWT0xuQmtaZ3wxMzRhZmVmZGM3MzgzYmJhOGY2ZmM3YTQ2YjQxMjgzMDc3ZWFjMTQyZTA2OWZhY2Q0NTBhNmE2OTQ5ODhmMDRh
https://www.nhrorganicoils.com/uploads/20200909144141e_Valerian_SDS.pdf
https://www.amphora-aromatics.com/images/product/141%20Valerian%20Root%20-%20SDS%20-%20Version%203%20.pdf
https://www.caelo.de/getfile.html?type=sdb_en&cntry=en&num=g125
https://www.nhrorganicoils.com/uploads/20200909144141e_Valerian_SDS.pdf
https://www.carlroth.com/medias/SDB-6588-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDU0ODV8YXBwbGljYXRpb24vcGRmfGFEaGhMMmczTkM4NU1UZ3dOemczTURRNE5EYzRMMU5FUWw4Mk5UZzRYMGRDWDBWT0xuQmtaZ3wxMzRhZmVmZGM3MzgzYmJhOGY2ZmM3YTQ2YjQxMjgzMDc3ZWFjMTQyZTA2OWZhY2Q0NTBhNmE2OTQ5ODhmMDRh
https://www.nhrorganicoils.com/uploads/20200909144141e_Valerian_SDS.pdf
https://www.carlroth.com/medias/SDB-6588-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDU0ODV8YXBwbGljYXRpb24vcGRmfGFEaGhMMmczTkM4NU1UZ3dOemczTURRNE5EYzRMMU5FUWw4Mk5UZzRYMGRDWDBWT0xuQmtaZ3wxMzRhZmVmZGM3MzgzYmJhOGY2ZmM3YTQ2YjQxMjgzMDc3ZWFjMTQyZTA2OWZhY2Q0NTBhNmE2OTQ5ODhmMDRh
https://eshop.lazenskakava.cz/index.php?controller=attachment&id_attachment=1656
https://www.vigon.com/product/valerian-root-oil/?doc=MSDS/509199_vigon_sds_us_english.pdf&namee=ValerianRootOilSDS
https://www.carlroth.com/medias/SDB-6588-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDU0ODV8YXBwbGljYXRpb24vcGRmfGFEaGhMMmczTkM4NU1UZ3dOemczTURRNE5EYzRMMU5FUWw4Mk5UZzRYMGRDWDBWT0xuQmtaZ3wxMzRhZmVmZGM3MzgzYmJhOGY2ZmM3YTQ2YjQxMjgzMDc3ZWFjMTQyZTA2OWZhY2Q0NTBhNmE2OTQ5ODhmMDRh
https://www.benchchem.com/product/b1241482?utm_src=pdf-body
https://www.benchchem.com/product/b1241482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Experimentation

Post-Experiment & Cleanup

Waste Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a well-ventilated area (e.g., fume hood)

Proceed to handling

Dispense and handle Valerianol

Conduct experiment

Decontaminate work surfaces and equipment

Experiment complete

Remove and properly dispose of PPE

Wash hands thoroughly

Segregate chemical waste

Prepare for disposal

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Safe handling workflow for Valerianol.
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Disposal Plan
Proper disposal of Valerianol and any contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation: Unused Valerianol and any materials that have come into contact with it

(e.g., gloves, absorbent pads, glassware) should be collected in a designated, properly

labeled hazardous waste container.

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations.[10][11] Consult your institution's Environmental Health and

Safety (EHS) department for specific guidelines.

Environmental Precautions: Avoid release to the environment.[2][9] Do not dispose of

Valerianol down the drain or in the regular trash.[9]

By adhering to these safety protocols, researchers can minimize risks and ensure a safe

laboratory environment when working with Valerianol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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